Cas no 1427389-90-9 (4-(4-bromo-2-methylphenyl)morpholin-3-one)

• Product Name: 4-(4-bromo-2-methylphenyl)morpholin-3-one
• CAS No: 1427389-90-9
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5708097
• PubChem ID: 130066589
• Update Time: 2025-05-19

4-(4-bromo-2-methylphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-BROMO-2-METHYL-PHENYL)-MORPHOLIN-3-ONE
• 1427389-90-9
• EN300-1086033
• 4-(4-bromo-2-methylphenyl)morpholin-3-one

• Inchi： 1S/C11H12BrNO2/c1-8-6-9(12)2-3-10(8)13-4-5-15-7-11(13)14/h2-3,6H,4-5,7H2,1H3
• InChI Key： BZHSBFSAKNORQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N1C(COCC1)=O

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(4-bromo-2-methylphenyl)morpholin-3-one

Comprehensive Guide to 4-(4-bromo-2-methylphenyl)morpholin-3-one (CAS No. 1427389-90-9): Properties, Applications, and Market Insights

4-(4-bromo-2-methylphenyl)morpholin-3-one (CAS 1427389-90-9) is a specialized organic compound with a unique molecular structure that combines a morpholine ring with a brominated aromatic moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The presence of both the morpholin-3-one group and the 4-bromo-2-methylphenyl substituent makes it a valuable intermediate in modern synthetic chemistry.

The growing demand for heterocyclic compounds in drug discovery has positioned 4-(4-bromo-2-methylphenyl)morpholin-3-one as a compound of interest. Researchers are particularly focused on its potential applications in developing kinase inhibitors and other biologically active molecules. Recent studies suggest that derivatives of this compound may show promise in addressing current challenges in cancer research and neurodegenerative disease treatment, making it a hot topic in medicinal chemistry circles.

From a chemical perspective, CAS 1427389-90-9 exhibits several notable characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 269.12 g/mol and precise structural features make it particularly suitable for structure-activity relationship studies. The bromine atom at the para position of the phenyl ring offers an excellent site for further functionalization through various cross-coupling reactions.

The synthesis of 4-(4-bromo-2-methylphenyl)morpholin-3-one typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches often employ palladium-catalyzed coupling reactions and other advanced methodologies to ensure high yield and purity. These synthetic strategies align with current trends in green chemistry, as researchers seek more efficient and environmentally friendly routes to such valuable intermediates.

In the pharmaceutical industry, morpholine derivatives like CAS 1427389-90-9 are increasingly important due to their ability to modulate biological activity. The compound's structural features make it particularly valuable for developing small molecule therapeutics targeting various disease pathways. Recent patent literature reveals growing interest in this chemical scaffold for potential applications in central nervous system disorders and metabolic diseases.

The agrochemical sector has also shown interest in 4-(4-bromo-2-methylphenyl)morpholin-3-one as a potential precursor for novel crop protection agents. The combination of the morpholine ring system with the brominated aromatic component offers unique opportunities for developing next-generation pesticides with improved efficacy and environmental profiles. This aligns with the industry's current focus on sustainable agriculture solutions.

From a market perspective, the demand for specialty chemical intermediates like CAS 1427389-90-9 continues to grow. The global market for pharmaceutical intermediates is projected to expand significantly in coming years, driven by increased R&D investment in drug discovery. Suppliers of this compound should note the particular interest from research institutions and pharmaceutical companies engaged in kinase inhibitor development and related areas.

Quality control of 4-(4-bromo-2-methylphenyl)morpholin-3-one typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The current industry standard calls for ≥95% purity, with many end-users preferring ≥98% purity grades for sensitive applications.

Storage and handling of CAS 1427389-90-9 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this or any other chemical substance.

Future research directions for 4-(4-bromo-2-methylphenyl)morpholin-3-one may explore its potential in catalysis and material science applications. The unique electronic properties of the molecule suggest possible uses in organic electronics or as a ligand in coordination chemistry. These emerging applications could further expand the market potential for this versatile compound.

For researchers considering working with CAS 1427389-90-9, it's worth noting that several suppliers now offer custom synthesis and bulk quantities of this compound. The development of more efficient synthetic routes continues to make 4-(4-bromo-2-methylphenyl)morpholin-3-one more accessible to the research community, supporting innovation across multiple scientific disciplines.